Cas no 1423763-06-7 ((2R)-2-(4-Butylphenyl)propan-1-ol)

• Product Name: (2R)-2-(4-Butylphenyl)propan-1-ol
• CAS No: 1423763-06-7
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6349171
• PubChem ID: 93693133
• Update Time: 2025-07-17

(2R)-2-(4-Butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-Butylphenyl)propan-1-ol
• 1423763-06-7
• EN300-6506548

• Inchi： 1S/C13H20O/c1-3-4-5-12-6-8-13(9-7-12)11(2)10-14/h6-9,11,14H,3-5,10H2,1-2H3/t11-/m0/s1
• InChI Key： RVIIPNUBYOFHTI-NSHDSACASA-N
• SMILES： OC[C@H](C)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(4-Butylphenyl)propan-1-ol

Chemical Profile of (2R)-2-(4-Butylphenyl)propan-1-ol (CAS No. 1423763-06-7)

(2R)-2-(4-Butylphenyl)propan-1-ol, identified by its Chemical Abstracts Service Number (CAS No. 1423763-06-7), is a significant compound in the realm of pharmaceutical and biochemical research. This chiral alcohol, characterized by its specific stereochemistry and aromatic substitution pattern, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of (2R)-2-(4-Butylphenyl)propan-1-ol consists of a propan-1-ol backbone with a (2R) configuration at the second carbon atom and a 4-butylphenyl group attached to the alpha carbon. This configuration imparts unique physicochemical properties, making it a valuable intermediate in the synthesis of complex molecules. The presence of the aromatic ring enhances its solubility in organic solvents, facilitating its use in various chemical reactions.

In recent years, there has been growing interest in the pharmacological properties of compounds with similar structural motifs. The butylphenyl moiety, in particular, has been explored for its potential role in modulating biological pathways. Studies have suggested that derivatives of this class may exhibit properties relevant to central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The stereochemical purity of (2R)-2-(4-Butylphenyl)propan-1-ol is crucial for ensuring the efficacy and safety of any potential therapeutic applications.

One of the most compelling aspects of (2R)-2-(4-Butylphenyl)propan-1-ol is its utility as a building block in medicinal chemistry. Its chiral center allows for the synthesis of enantiomerically pure compounds, which are often required for optimal pharmacological activity. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs, demonstrating its versatility in addressing diverse therapeutic targets.

The synthesis of (2R)-2-(4-Butylphenyl)propan-1-ol typically involves asymmetric reduction or resolution techniques to achieve the desired stereochemical configuration. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. For instance, transition metal-catalyzed hydrogenation reactions have been employed to introduce the butyl group with high selectivity.

Recent research has also highlighted the role of (R)-configured alcohols in drug discovery. The (R)-enantiomer is often preferred over its (S)-counterpart due to favorable interactions with biological targets. In particular, studies on G-protein coupled receptors (GPCRs) have shown that chirality can significantly influence receptor binding affinity and downstream signaling pathways. This underscores the importance of using enantiomerically pure forms like (2R)-2-(4-Butylphenyl)propan-1-ol in developing next-generation therapeutics.

The pharmacokinetic profile of compounds derived from (2R)-2-(4-Butylphenyl)propan-1-ol is another area of active investigation. The butyl group enhances lipophilicity, which can influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to develop drugs with improved bioavailability and reduced side effects. Computational modeling techniques have been particularly useful in predicting and fine-tuning these properties before experimental validation.

In conclusion, (2R)-2-(4-butylphenyl)propan-1-ol (CAS No. 1423763-06-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical purity make it an invaluable tool for synthesizing novel drug candidates. As our understanding of biological mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.